Cas no 98991-33-4 (2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)-)

• Product Name: 2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)-
• CAS No: 98991-33-4
• MF: C₁₆H₁₃FO
• MW: 240.272228002548
• CID: 750414
• PubChem ID: 2734306
• Update Time: 2025-04-19

2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)-
• 3-(4-Fluorophenyl)-1-(4-methylphenyl)-2-propen-1-one
• 98991-33-4
• F0460
• FT-0636920
• 3-(4-fluorophenyl)-1-p-tolylprop-2-en-1-one
• D90672
• DTXSID901219136
• 2-(4-Fluorobenzal)-4'-methylacetophenone
• AKOS017085688
• 2-(4-Fluorobenzylidene)-4'-methylacetophenone

• Inchi： 1S/C16H13FO/c1-12-2-7-14(8-3-12)16(18)11-6-13-4-9-15(17)10-5-13/h2-11H,1H3
• InChI Key： LUUPODNGYDYQLY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C=CC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 240.095043196g/mol
• Monoisotopic Mass: 240.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones